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Compound of Interest

Compound Name:
2,2-Dimethyl-N-

phenylpropanamide

Cat. No.: B372301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pivalanilide, a versatile chemical

compound with applications in organic synthesis and potential relevance in medicinal

chemistry. This document details its properties, synthesis, and the current understanding of its

biological significance, with a focus on presenting clear, actionable information for laboratory

and research settings.

Discovery and History
While the exact date and original discoverer of pivalanilide are not prominently documented in

readily available scientific literature, its synthesis is considered a classic and well-established

example of amide formation. The compound, also known as N-phenylpivalamide, has likely

been synthesized and characterized through the straightforward acylation of aniline with

pivaloyl chloride for many decades. Pivaloyl chloride itself became more accessible following

developments in the production of pivalic acid. The primary route for pivalanilide synthesis

remains the direct amidation of pivaloyl chloride with aniline, a method widely documented in

chemical literature.[1] This reaction is a fundamental example of nucleophilic acyl substitution.

[1]
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Pivalanilide is a solid at room temperature with the chemical formula C₁₁H₁₅NO.[2] Its

molecular structure features a bulky tert-butyl group attached to the carbonyl carbon of the

amide, which influences its physical and chemical properties, such as steric hindrance and

solubility.

Table 1: Physicochemical Properties of Pivalanilide

Property Value Reference

Molecular Weight 177.25 g/mol [2]

Appearance Solid powder [2]

Melting Point 130-133 °C

Boiling Point 323.5 ± 11.0 °C

Density 1.0 ± 0.1 g/cm³

Solubility Soluble in DMSO [2]

logP 2.31

Exact Mass 177.1154 [2]

Synthesis of Pivalanilide
The most common and direct method for the synthesis of pivalanilide is the reaction of pivaloyl

chloride with aniline.[1] This nucleophilic acyl substitution reaction is typically carried out in the

presence of a base to neutralize the hydrochloric acid byproduct.

Materials:

Aniline

Pivaloyl chloride

Anhydrous dichloromethane (DCM)

Triethylamine or pyridine
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1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Solvent for recrystallization (e.g., ethanol, or a mixture of ethyl acetate and hexanes)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve aniline (1.0 equivalent) and a non-nucleophilic

base such as triethylamine or pyridine (1.1 equivalents) in anhydrous dichloromethane.

Addition of Pivaloyl Chloride: Cool the solution to 0 °C in an ice bath. Slowly add pivaloyl

chloride (1.05 equivalents) dropwise to the stirred solution. The formation of a precipitate

(triethylammonium chloride or pyridinium chloride) is typically observed.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the

starting material (aniline) is consumed.

Work-up:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1

M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent and concentrate the organic solution under reduced pressure to

obtain the crude pivalanilide.
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Purify the crude product by recrystallization from a suitable solvent or solvent system to

yield pure pivalanilide as a crystalline solid.

Reactants
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A generalized workflow for the synthesis and purification of pivalanilide.

Mechanism of Action and Signaling Pathways
Currently, there is a notable lack of direct research into the specific mechanism of action or

signaling pathway involvement of pivalanilide itself. The majority of biological studies have

focused on derivatives of pivalanilide.

It is crucial to distinguish the biological activities of these derivatives from the parent

compound. For instance, certain pivalanilide derivatives have been investigated for their

potential as:

Fungicides: Some structurally related compounds act as succinate dehydrogenase inhibitors

(SDHIs), which disrupt the mitochondrial respiratory chain in fungi.

Anticancer Agents: Research into other amide-containing small molecules has explored their

potential to modulate pathways involved in cancer progression. For example, unrelated

compounds with some structural similarities have been shown to act as histone deacetylase

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b372301?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b372301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(HDAC) inhibitors or to affect apoptosis-related proteins like Bcl-2 and Caspase-8. However,

these findings are not directly applicable to pivalanilide without specific experimental

validation.

Therefore, while pivalanilide serves as a valuable scaffold in medicinal chemistry for the

development of biologically active molecules, its own intrinsic biological activity and mechanism

of action remain an area for future investigation.
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The role of pivalanilide as a scaffold in a typical drug discovery process.

Conclusion
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Pivalanilide is a foundational molecule in organic synthesis, with a straightforward and well-

understood preparation. Its physicochemical properties are well-characterized, making it a

reliable building block for more complex molecules. While the historical details of its initial

discovery are not widely chronicled, its importance in modern chemistry is evident from its use

as a precursor in various synthetic endeavors, including the development of potentially

bioactive compounds. Future research is needed to elucidate any intrinsic biological activity

and specific mechanisms of action of pivalanilide itself, which could open new avenues for its

application in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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